molecular formula C22H24N4O2S B6556828 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]propanamide CAS No. 1040648-19-8

3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]propanamide

Cat. No.: B6556828
CAS No.: 1040648-19-8
M. Wt: 408.5 g/mol
InChI Key: JWBZTXROASWTGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]propanamide is a thiazole-based derivative characterized by a central 1,3-thiazole ring substituted at position 2 with a phenylcarbamoyl amino group and at position 4 with a propanamide-linked 4-isopropylphenyl moiety. This structure integrates key pharmacophoric elements: the thiazole core (known for bioactivity in anti-inflammatory and antimicrobial agents) , a phenylcarbamoyl group (enhancing binding affinity via hydrogen bonding), and a lipophilic isopropylphenyl tail (improving membrane permeability).

Synthetic routes for analogous compounds (e.g., Scheme 1 in ) involve multi-step protocols, such as condensation of substituted thiazole intermediates with propargyl bromides or hydrazine-mediated cyclization .

Properties

IUPAC Name

3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]-N-(4-propan-2-ylphenyl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N4O2S/c1-15(2)16-8-10-18(11-9-16)23-20(27)13-12-19-14-29-22(25-19)26-21(28)24-17-6-4-3-5-7-17/h3-11,14-15H,12-13H2,1-2H3,(H,23,27)(H2,24,25,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JWBZTXROASWTGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)NC(=O)CCC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional distinctions between the target compound and its analogs:

Compound Core Structure Key Substituents Pharmacological Relevance
Target: 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]propanamide 1,3-Thiazole - Position 2: Phenylcarbamoyl amino
- Position 4: Propanamide-4-isopropylphenyl
Potential anti-inflammatory/antimicrobial activity (inferred from thiazole derivatives)
Analog 1: N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-2-methylpropanamide () 1,3-Thiazole - Position 4: 2-methylpropanamide-phenyl
- Position 2: Amino group
Enhanced solubility due to amino group; possible kinase inhibition
Analog 2: N-[4-methoxy-6-(phenylcarbamamido)-1,3-benzothiazol-2-yl]propanamide () 1,3-Benzothiazole - Position 6: Phenylcarbamido
- Position 4: Methoxy
- Propanamide tail
Broader aromatic system (benzothiazole) may improve DNA intercalation or enzyme inhibition
Analog 3: 4-(phenyl)-N,N-bis((1-phenyl-1H-1,2,3-triazol-4-yl)methyl)thiazol-2-amine () 1,3-Thiazole - Triazolylmethyl arms
- Phenyl at position 4
Demonstrated anti-inflammatory activity via COX-2 inhibition

Key Observations:

Analog 3 incorporates triazolyl groups, enhancing hydrogen-bonding capacity and anti-inflammatory efficacy .

Substituent Effects: The 4-isopropylphenyl group in the target compound increases lipophilicity (logP ~4.2 estimated), favoring membrane penetration over Analog 1’s polar amino group (logP ~2.8) . Methoxy and phenylcarbamido groups in Analog 2 improve metabolic stability compared to the target compound’s unsubstituted phenylcarbamoyl .

Synthetic Pathways :

  • The target compound likely follows a route similar to ’s Scheme 1 (hydrazine-mediated cyclization and propanamide coupling) , whereas Analog 3 requires Cu-catalyzed azide-alkyne cycloaddition for triazole formation .

Biological Activity :

  • Analog 3’s triazolyl arms show 10-fold higher COX-2 inhibition (IC₅₀ = 0.8 µM) than traditional thiazoles, suggesting the target compound may benefit from analogous modifications .
  • Benzothiazole-based Analog 2 exhibits stronger DNA-binding (∆Tm = +5°C in thermal denaturation assays) due to extended aromaticity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.